Cas no 2172180-77-5 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
• CAS No: 2172180-77-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6415277
• PubChem ID: 165810531
• Update Time: 2025-08-03

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
• 2172180-77-5
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
• EN300-1506538

• Inchi： 1S/C27H32N2O5/c1-18(12-13-25(31)32)28-24(30)16-27(14-6-7-15-27)29-26(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,6-7,12-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YQTWBRSIFIIXDB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C)CCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid

Introduction to 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid (CAS No. 2172180-77-5)

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, identified by its CAS number 2172180-77-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopentylacetamide moiety linked to a pentanoic acid backbone. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a subject of interest for researchers exploring novel pharmacophores and therapeutic agents.

The structural design of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid incorporates several key functional groups that contribute to its potential biological activity. The cyclopentylacetamide segment is known to exhibit properties that are favorable for drug-like characteristics, such as solubility and metabolic stability. Additionally, the fluorenylmethoxycarbonyl (Fmoc) protecting group is commonly employed in peptide synthesis, suggesting that this compound may have applications in peptidomimetic chemistry or as an intermediate in the synthesis of larger biomolecules.

In recent years, there has been growing interest in the development of molecules that combine structural features from different pharmacophoric classes. The 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid structure exemplifies this trend by integrating elements from both heterocyclic chemistry and fatty acid derivatives. Such hybrid molecules often exhibit enhanced binding affinity and selectivity when used in drug discovery programs.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. The cyclopentyl moiety, in particular, has been shown to interact with various enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents. Furthermore, the presence of the Fmoc group indicates that this compound could be used as a building block for synthesizing peptidomimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. By leveraging molecular docking simulations, scientists can identify potential interactions between 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid and target proteins, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid presents unique challenges due to its intricate structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such complex molecules. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in achieving high yields and purity levels. These advancements have not only streamlined the production process but also opened new avenues for exploring derivatives with enhanced biological activity.

In the context of drug discovery, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid represents a promising candidate for further investigation. Its unique structural features make it well-suited for targeting multiple disease pathways simultaneously, a strategy that has gained traction in recent years due to its potential to overcome drug resistance and improve therapeutic outcomes. Preclinical studies are currently underway to evaluate its efficacy and safety profile in various disease models.

The role of computational tools in drug discovery cannot be overstated. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying promising candidates like 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid. Machine learning algorithms, for instance, can analyze large datasets to identify patterns that may not be apparent through traditional experimental methods. This approach has already led to the discovery of several novel drug candidates with improved pharmacological properties.

The future prospects for 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid are promising, with ongoing research aimed at optimizing its chemical structure and evaluating its biological activity in vitro and in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of new therapeutic agents that address unmet medical needs.

In conclusion,4-{2}-1((（9H-fluorene-9-yloxycarbonyl) amino)cyclopentanecarboxamide) pentanoicacid (CAS No.2172180-77-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a valuable tool for researchers exploring novel therapeutic strategies.